N-(2-nitrophenyl)-2-(2-(3-phenyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide

• IUPAC Name: N-(2-nitrophenyl)-2-[2-(3-phenyl-1,2,4-oxadiazol-5-yl)phenoxy]acetamide
• InChI: InChI=1S/C22H16N4O5/c27-20(23-17-11-5-6-12-18(17)26(28)29)14-30-19-13-7-4-10-16(19)22-24-21(25-31-22)15-8-2-1-3-9-15/h1-13H,14H2,(H,23,27)
• InChI Key: LCKUGDWWCBPUGW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NOC(=N2)C3=CC=CC=C3OCC(=O)NC4=CC=CC=C4[N+](=O)[O-]
• Molecular Formula: C22H16N4O5
• Molecular Weight: 416.4 g/mol

Description

N-(2-nitrophenyl)-2-(2-(3-phenyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide, also known as NPOA, is a synthetic compound that has been extensively studied for its potential applications in scientific research. This compound is a member of the oxadiazole family, which has been shown to possess a wide range of biological activities. In

Mechanism of Action

The mechanism of action of N-(2-nitrophenyl)-2-(2-(3-phenyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide is not fully understood, but it is believed to involve the inhibition of certain enzymes that are involved in cell growth and proliferation. Specifically, this compound has been shown to inhibit the activity of the enzyme topoisomerase II, which is essential for DNA replication and cell division.
Biochemical and Physiological Effects:
In addition to its potential applications in cancer treatment, this compound has also been shown to have other biochemical and physiological effects. For example, this compound has been shown to possess anti-inflammatory properties, which may make it useful in the treatment of inflammatory diseases such as rheumatoid arthritis. Additionally, this compound has been shown to have antioxidant properties, which may make it useful in the prevention of oxidative stress-related diseases such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(2-nitrophenyl)-2-(2-(3-phenyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide in lab experiments is that it is a synthetic compound, which means that it can be easily synthesized in large quantities. Additionally, this compound has been shown to be relatively stable under a wide range of conditions, which makes it useful for long-term experiments. However, one limitation of using this compound in lab experiments is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are many potential future directions for research on N-(2-nitrophenyl)-2-(2-(3-phenyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide. One area of research that is particularly promising is in the development of this compound-based drugs for the treatment of cancer. Additionally, further research is needed to fully understand the mechanism of action of this compound and to identify other potential applications for this compound in scientific research. Finally, the development of more efficient synthesis methods for this compound may make it more accessible for use in a wider range of experiments.

Synthesis Methods

The synthesis of N-(2-nitrophenyl)-2-(2-(3-phenyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide involves a multi-step process that starts with the reaction of 2-nitroaniline with 2-bromo-1-(3-phenyl-1,2,4-oxadiazol-5-yl)benzene. The resulting intermediate is then reacted with 2-(2-chlorophenoxy)acetic acid to produce this compound. The overall yield of this synthesis method is approximately 50%.

Scientific Research Applications

N-(2-nitrophenyl)-2-(2-(3-phenyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has been studied extensively for its potential applications in scientific research. One of the most promising areas of research is in the field of cancer treatment. This compound has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. Additionally, this compound has been shown to induce apoptosis, or programmed cell death, in cancer cells.